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Compound Focus: Ammonium nonanoate

CAS No.: 63718-65-0

Cat. No.: S696831

Ammonium Nonanoate: Technical Profile

The table below summarizes key technical information for ammeonium nonanoate, which is marketed under

trade names like Scythe and Axxe [1].

Property Specification

Common Name Ammonium Nonanoate (also known as Pelargonic Acid) [1]
Formulations 4.2 L,3.3L[1]

Mode of Action Contact herbicide that disrupts cell membranes, causing rapid cell

desiccation. Classified as an "unclassified" mode of action [1].

Key Symptom Water-soaked foliage observable within minutes on a warm, sunny day [1].

Key Weeds Controlled Small, young, succulent seedling broadleaf weeds. Weaker on grasses [1].

Major Weeds Not Older annual and perennial weeds (stems survive, foliage necrotic).
Controlled Repeated applications can improve control [1].

Soil Residual Activity None reported [1]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s696831?utm_src=pdf-body
https://www.smolecule.com/products/s696831?utm_src=pdf-interest
https://www.smolecule.com/products/s696831?utm_src=pdf-body
https://www.smolecule.com/products/s696831?utm_src=pdf-body
https://content.ces.ncsu.edu/scythe-axxe
https://content.ces.ncsu.edu/scythe-axxe
https://content.ces.ncsu.edu/scythe-axxe
https://content.ces.ncsu.edu/scythe-axxe
https://content.ces.ncsu.edu/scythe-axxe
https://content.ces.ncsu.edu/scythe-axxe
https://content.ces.ncsu.edu/scythe-axxe
https://content.ces.ncsu.edu/scythe-axxe
https://www.smolecule.com/products/s696831?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Property Specification
Volatility & Leaching Negligible [1]

Recommended Directed or spot treatment (e.g., 3-10% v/v for a 4.2L formulation) to avoid
Application contact with desirable vegetation [1].

Important Precaution: The product label for Scythe (a pelargonic acid product) explicitly advises against
tank-mixing with systemic herbicides like Roundup-Pro (glyphosate), as reduced control of weeds,

particularly perennial weeds, has been reported from such mixtures [1].

Tank Mixing Guidelines & Compatibility Testing

While specific data for ammonium nonanoate is scarce, established agricultural practices provide a

framework for testing compatibility.

General Mixing Order

For any tank mix, the order in which components are added is critical to prevent gelling, precipitation, or

reduced efficacy [2] [3]. The standard sequence is:

e Water Dispersible Products: Wettable powders (WP), dry flowables (DF) [3].

e Suspension Concentrates: Flowables (SC), capsule suspensions (CS) [3].

Emulsifiable Concentrates (EC): Oil-based liquid herbicides [3].

Water-Soluble Liquids (SL): Water-based liquid herbicides and solubilized salts [2] [3].
Surfactants: Nonionic surfactants (NIS), crop oil concentrates (COC) should be added last [2].

Always fill the spray tank 50-75% full with clean water before adding products, and maintain constant,

gentle agitation throughout the process [2].

Experimental Protocol: Jar Test for Compatibility

Before any large-scale application, researchers should conduct a jar test to assess physical compatibility. The

workflow for this test is outlined below.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://content.ces.ncsu.edu/scythe-axxe
https://content.ces.ncsu.edu/scythe-axxe
https://content.ces.ncsu.edu/scythe-axxe
https://www.smolecule.com/products/s696831?utm_src=pdf-body
https://extension.okstate.edu/fact-sheets/herbicide-mixing-order.html
https://www.cropscience.bayer.us/articles/bayer/tank-mix-guidelines
https://www.cropscience.bayer.us/articles/bayer/tank-mix-guidelines
https://www.cropscience.bayer.us/articles/bayer/tank-mix-guidelines
https://www.cropscience.bayer.us/articles/bayer/tank-mix-guidelines
https://extension.okstate.edu/fact-sheets/herbicide-mixing-order.html
https://www.cropscience.bayer.us/articles/bayer/tank-mix-guidelines
https://extension.okstate.edu/fact-sheets/herbicide-mixing-order.html
https://extension.okstate.edu/fact-sheets/herbicide-mixing-order.html
https://www.smolecule.com/products/s696831?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Start Jar Test

;

Add carrier water to jar
(use same water as field)

l

Add ingredients in precise order:
1. Water-dispersible solids
2. Suspension concentrates
3. Emulsifiable concentrates
4. Water-soluble liquids
5. Surfactants

;

Stir gently to simulate tank agitation

'

Let stand for 15-30 minutes

Observe for precipitation,
gelation, or separation?

No Yes

Compatible Not Compatible

Mixture is stable Mixture is unstable

Click to download full resolution via product page
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Frequently Asked Questions for Technical Support

Q1: Can ammonium nonanoate be safely mixed with other organic post-emergence contact
herbicides? There is no definitive "yes" or "no" answer. The primary concern is antagonism, where one
herbicide reduces the efficacy of another. The documented caution against mixing with glyphosate suggests a
real risk of reduced performance [1]. Each potential combination with another organic herbicide (e.g.,
another fatty acid-based product or a vinegar-based product) must be evaluated on a case-by-case basis using

the jar test and subsequent bioassay.

Q2: What is the first step if a researcher observes clogging or separation in a tank mix with
ammonium nonanoate? Immediately stop the application. The most likely causes are incompatible
formulations or an incorrect mixing order. Check the mixing sequence against established guidelines [2]
[3]. Re-conduct a jar test to confirm the incompatibility. Never apply a separated or gelled mixture, as it can

clog equipment and lead to uneven, ineffective application.

Q3: Where can I find the most reliable information on a specific product's tank-mix partners? The
product label is the primary legal and scientific authority. Always consult it first for any specific
prohibitions or recommendations. For the most current information, also check the manufacturer's

technical website (e.g., Gowan for Scythe, BioSafe Systems for Axxe) [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b696831#ammonium-nonanoate-tank-mix-compatibility-other-

organic-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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